Cas no 2649070-25-5 (methyl 5-(isocyanatomethyl)furan-2-carboxylate)
methyl 5-(isocyanatomethyl)furan-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-(isocyanatomethyl)furan-2-carboxylate
- EN300-1739031
- 2649070-25-5
-
- Inchi: 1S/C8H7NO4/c1-12-8(11)7-3-2-6(13-7)4-9-5-10/h2-3H,4H2,1H3
- InChI Key: IEFABNMQLYIONN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1CN=C=O
Computed Properties
- Exact Mass: 181.03750770g/mol
- Monoisotopic Mass: 181.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.9Ų
methyl 5-(isocyanatomethyl)furan-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739031-0.05g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1739031-0.1g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1739031-0.25g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1739031-0.5g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1739031-1.0g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1739031-2.5g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1739031-5.0g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 5g |
$3894.0 | 2023-06-03 | ||
| Enamine | EN300-1739031-10.0g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 10g |
$5774.0 | 2023-06-03 | ||
| Enamine | EN300-1739031-1g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1739031-5g |
methyl 5-(isocyanatomethyl)furan-2-carboxylate |
2649070-25-5 | 5g |
$3894.0 | 2023-09-20 |
methyl 5-(isocyanatomethyl)furan-2-carboxylate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on methyl 5-(isocyanatomethyl)furan-2-carboxylate
Recent Advances in the Application of Methyl 5-(Isocyanatomethyl)Furan-2-Carboxylate (CAS: 2649070-25-5) in Chemical Biology and Pharmaceutical Research
Methyl 5-(isocyanatomethyl)furan-2-carboxylate (CAS: 2649070-25-5) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both isocyanate and ester functional groups, has demonstrated significant potential in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its utility in click chemistry reactions, targeted drug delivery systems, and as a precursor for novel heterocyclic scaffolds with therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl 5-(isocyanatomethyl)furan-2-carboxylate as a key intermediate in the development of protease inhibitors. The researchers successfully employed this compound in a multicomponent reaction to generate furan-based inhibitors with nanomolar activity against SARS-CoV-2 main protease. The isocyanate group proved particularly valuable for forming urea linkages with amino acid residues in the protease active site.
In the field of targeted drug delivery, a team from MIT reported in Advanced Materials (2024) the development of antibody-drug conjugates (ADCs) using methyl 5-(isocyanatomethyl)furan-2-carboxylate as a bifunctional linker. The compound's isocyanate group enabled efficient conjugation to lysine residues on antibodies, while the ester moiety allowed for controlled release of the payload in acidic tumor microenvironments. This approach demonstrated improved therapeutic indices in xenograft models of breast cancer.
Recent synthetic methodology developments have expanded the utility of this compound. A Nature Communications (2024) paper described its use in palladium-catalyzed carbonylative cyclization reactions to access complex polycyclic structures. The study revealed that the furan ring's electron-rich nature facilitates oxidative addition, while the isocyanate group participates in subsequent intramolecular cyclizations.
From a safety and pharmacokinetics perspective, a 2024 Toxicology and Applied Pharmacology study investigated the metabolic fate of methyl 5-(isocyanatomethyl)furan-2-carboxylate-derived compounds. The research identified major Phase I metabolites and demonstrated favorable plasma stability profiles, supporting further development of this scaffold in drug discovery programs.
Looking forward, methyl 5-(isocyanatomethyl)furan-2-carboxylate continues to attract attention for its synthetic versatility and biological relevance. Current research directions include its application in PROTAC design, covalent inhibitor development, and as a component of bioorthogonal labeling systems. The compound's unique combination of reactivity and stability positions it as a valuable tool in modern medicinal chemistry.
2649070-25-5 (methyl 5-(isocyanatomethyl)furan-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)